Cas no 73963-62-9 (3,4-Dehydro Cilostazol)

• Product Name: 3,4-Dehydro Cilostazol
• CAS No: 73963-62-9
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• MDL: MFCD08063649
• CID: 562972
• PubChem ID: 329749403
• Update Time: 2025-09-26

3,4-Dehydro Cilostazol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,6-[4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy]-
• 3,4-Dehydro Cilostazol
• 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-1H-quinolin-2-one (Cilostazol Related Compound B - USP)
• 6-[4-(1-CYCLOHEXYL-1H-TETRAZOL-5-YL)BUTOXY]-3,4-DIHYDRO-2(1H)-QUINOLINONE
• 6-[4-(1-cyclohexyltetrazol-5-yl)butoxy]-1H-quinolin-2-one
• 3,4-dehydro-cilostazol
• QUI006
• UNII-5M77W4SPE0
• 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-1H-quinolin-2-one
• 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy]-2(1H)-quinolinone
• OPC 13015
• 3,4-Dehydrocilostazol
• OPC-13015
• 3,4-Dehydrocilostazol (6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)-butoxy]-1H-quinolin-2-one)
• HY-135910
• Q27262551
• MS-25887
• Cilostazol Impurity I
• CS-0116250
• FT-0665602
• 2(1H)-Quinolinone, 6-(4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy)-
• 73963-62-9
• 6-[4-(1-Cyclohexyl-1H-tetrazol-5-yl)butoxy]-2(1H)-quinolinone; 3,4-Dehydrocilostazol; OPC 13015; Cilostazol Related Compound B
• 6-[4-(1-cyclohexyl-1h-tetrazol-5-yl)-butoxy]-2(1h)-quinolinone
• SCHEMBL5811108
• BCP16257
• DTXSID60224705
• AKOS027381697
• 5M77W4SPE0
• DTXCID50147196
• CHEBI:231307
• GHALECSGOJQOHW-UHFFFAOYSA-N
• 6-[4-(1-CYCLOHEXYL-1H-TETRAZOL-5-YL) BUTOXY]-2(1H)-QUINOLINONE
• G13446
• GLXC-01921
• DB-049958

• MDL： MFCD08063649
• Inchi： 1S/C20H25N5O2/c26-20-12-9-15-14-17(10-11-18(15)21-20)27-13-5-4-8-19-22-23-24-25(19)16-6-2-1-3-7-16/h9-12,14,16H,1-8,13H2,(H,21,26)
• InChI Key： GHALECSGOJQOHW-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=CC(N2)=O)C=1)CCCCC1=NN=NN1C1CCCCC1

Computed Properties

• Exact Mass: 367.20100
• Monoisotopic Mass: 367.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181-183 ºC (ethyl acetate )
• Boiling Point: 675.937°C at 760 mmHg
• Flash Point: 362.594°C
• Refractive Index: 1.676
• Solubility: Insuluble (4.4E-3 g/L) (25 ºC),
• PSA: 85.69000
• LogP: 3.42150

3,4-Dehydro Cilostazol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：